Cas no 2171411-49-5 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid
• CAS No: 2171411-49-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6003714
• PubChem ID: 165548157
• Update Time: 2025-07-18

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid
• 2171411-49-5
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]pentanoic acid
• EN300-1491002

• Inchi： 1S/C26H32N2O5/c1-5-16(14-22(29)30)27-24(31)23(26(2,3)4)28-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21,23H,5,14-15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)/t16?,23-/m1/s1
• InChI Key： OOYGFDPWDCQOSW-IJBYHRAESA-N
• SMILES： O(C(N[C@H](C(NC(CC(=O)O)CC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid

Research Brief on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid (CAS: 2171411-49-5)

In recent years, the compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid (CAS: 2171411-49-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including peptide synthesis, drug development, and biochemical assays. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the dimethylbutanamido moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel peptide-based therapeutics, particularly in targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid could enhance the stability and bioavailability of peptide drugs, addressing one of the major challenges in peptide therapeutics.

Another key area of research involves the use of this compound in the synthesis of complex peptidomimetics. A 2022 study published in Organic Letters reported a novel methodology for incorporating 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid into peptide backbones, enabling the creation of structurally diverse and functionally enhanced peptides. The study emphasized the compound's compatibility with standard SPPS protocols and its ability to introduce steric hindrance, which can be leveraged to modulate peptide conformation and activity.

In addition to its synthetic utility, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid has been investigated for its potential in bioconjugation and labeling applications. A 2023 Bioconjugate Chemistry article described its use in the site-specific modification of proteins, enabling the attachment of fluorescent probes and other functional groups. This approach has implications for diagnostic assays and targeted drug delivery systems, where precise control over molecular interactions is critical.

Despite these advancements, challenges remain in the large-scale production and purification of this compound. Recent efforts have focused on developing more efficient synthetic routes and purification techniques to ensure high yield and purity. A 2024 preprint on ChemRxiv proposed a streamlined synthesis protocol that reduces the number of steps and improves overall efficiency, making the compound more accessible for industrial applications.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid (CAS: 2171411-49-5) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, drug development, and bioconjugation underscores its potential to drive innovation in these fields. Future research should focus on further optimizing its synthesis, exploring new applications, and addressing scalability challenges to fully realize its potential.